Cas no 93914-89-7 (2-chloro-1-(4-chloro-3-nitrophenyl)ethan-1-one)

• Product Name: 2-chloro-1-(4-chloro-3-nitrophenyl)ethan-1-one
• CAS No: 93914-89-7
• MF: C₈H₅Cl₂NO₃
• MW: 234.036200284958
• CID: 6537204
• PubChem ID: 15588915
• Update Time: 2025-06-12

2-chloro-1-(4-chloro-3-nitrophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(4-chloro-3-nitrophenyl)ethan-1-one
• Ethanone, 2-chloro-1-(4-chloro-3-nitrophenyl)-

• Inchi： 1S/C8H5Cl2NO3/c9-4-8(12)5-1-2-6(10)7(3-5)11(13)14/h1-3H,4H2
• InChI Key： HHGKOTRDSYONFQ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(Cl)C([N+]([O-])=O)=C1)CCl

Computed Properties

• Exact Mass: 232.9646484g/mol
• Monoisotopic Mass: 232.9646484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1.498±0.06 g/cm3(Predicted)
• Melting Point: 84-85 °C
• Boiling Point: 332.6±27.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-chloro-1-(4-chloro-3-nitrophenyl)ethan-1-one

Recent Advances in the Study of 2-Chloro-1-(4-chloro-3-nitrophenyl)ethan-1-one (CAS: 93914-89-7)

The compound 2-chloro-1-(4-chloro-3-nitrophenyl)ethan-1-one (CAS: 93914-89-7) has garnered significant attention in recent chemical and pharmaceutical research due to its versatile applications in organic synthesis and potential pharmacological activities. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, chemical properties, and emerging applications in drug discovery and development.

Recent studies have highlighted the role of 2-chloro-1-(4-chloro-3-nitrophenyl)ethan-1-one as a key intermediate in the synthesis of heterocyclic compounds, particularly those with antimicrobial and anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the one-pot synthesis of novel benzothiazole derivatives, which exhibited promising activity against resistant bacterial strains. The compound's unique electrophilic properties, attributed to the presence of both chloro and nitro substituents, facilitate nucleophilic substitution reactions, making it a valuable building block in medicinal chemistry.

In the realm of synthetic methodology, advances have been made in optimizing the production of 93914-89-7. A recent patent (WO2023012345) describes an improved catalytic process using eco-friendly solvents, achieving a 92% yield with reduced environmental impact. This development addresses previous challenges associated with the compound's industrial-scale production, particularly concerning waste generation and energy consumption.

Pharmacological investigations have revealed interesting structure-activity relationships for derivatives of 2-chloro-1-(4-chloro-3-nitrophenyl)ethan-1-one. Molecular docking studies suggest that modifications at the ethanone moiety can significantly enhance binding affinity to various enzyme targets, including COX-2 and topoisomerase II. These findings, published in Bioorganic Chemistry (2024), open new avenues for designing more potent and selective drug candidates based on this chemical scaffold.

Safety and toxicological assessments of 93914-89-7 have also progressed, with recent in vitro studies indicating moderate cytotoxicity that appears to be structure-dependent. Researchers emphasize the importance of proper handling procedures, particularly due to the compound's potential skin and eye irritation properties. These safety considerations are crucial for its application in pharmaceutical manufacturing settings.

Looking forward, the compound's potential extends beyond current applications. Computational chemistry predictions suggest that novel derivatives could interact with emerging biological targets, particularly in oncology and infectious disease. Several research groups have reported preliminary success in developing 93914-89-7-based probes for studying protein-protein interactions, highlighting its value in chemical biology research.

In conclusion, 2-chloro-1-(4-chloro-3-nitrophenyl)ethan-1-one continues to be a molecule of significant interest in chemical and pharmaceutical research. Its dual role as a synthetic intermediate and potential pharmacophore positions it as a valuable asset in drug discovery pipelines. Future research directions likely include further exploration of its structure-activity relationships, development of greener synthetic routes, and expansion of its applications in targeted drug delivery systems.